495-78-3(3-(2-Hydroxyphenyl)propionic Acid),s3339

3-(2-Hydroxyphenyl)propionic Acid Properties

Names and Identifiers

- 3-(2-Hydroxyphenyl)propanoic acid
- 2-Hydroxyhydrocinnamic acid
- 3-(2-Hydroxy-phenyl)-propionic acid
- 3-(2-Hydroxyphenyl)propionic acid
- 3-(2-hydroxyphenyl)propanoicacid
- s3339
- 3(2-HYDROXYPHENYL)PROPANOATE
- MFCD00014026
- 3-(o-Hydroxyphenyl) propionic acid
- Melilotic acid
- InChI=1/C9H10O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-4,10H,5-6H2,(H,11,12
- .beta.-(O-Hydroxyphenyl)propionic acid
- Z56347225
- hydrocoumaric acid
- MB00231
- CJBDUOMQLFKVQC-UHFFFAOYSA-N
- C01198
- FT-0613562
- beta -(O-hydroxyphenyl)propionic acid
- 3-(2-Hydroxyphenyl)propionic acid, 99%
- 2-HYDROXY-BENZENEPROPANOIC ACID
- 3-(2-Hydroxyphenyl) propionate
- HYDROCINNAMIC ACID, O-HYDROXY-
- AKOS000121351
- Oprea1_380863
- NS00074024
- A827753
- EN300-16621
- CN1RK42MAD
- bmse000331
- Melilotsaure
- 3-(o-hydroxyphenyl)propionic acid
- Q11751633
- melilotate
- UNII-CN1RK42MAD
- DTXSID2075421
- beta-(O-Hydroxyphenyl)propionic acid
- 3-(2-Hydroxyphenyl)propionate
- HYDRO-O-COUMARIC ACID
- Benzenepropanoic acid, 2-hydroxy-
- FS-1546
- 3-(O-Hydroxyphenyl)propionic acid, 8CI
- HY-W017158
- CHEBI:16104
- 2-Hydroxybenzenepropanoic acid, 9CI
- F16128
- J-510518
- 2-Hydroxyphenylpropanoate
- 495-78-3
- SY101015
- o-hydrocoumaric acid
- CS-W017874
- SCHEMBL35529
- 3-(2-hydroxyphenyl)propanoate
- 3-(2-Hydroxyphenyl) propanoic acid
- HMS1789F10
- 4FD9685D-2A23-40E8-8F8B-013949003BDF
- O-Hydroxyhydrocinnamic acid
- Propanoic acid, 3-(2-hydroxyphenyl)-
- 2-hydroxybenzenepropanoic acid
- o-Hydroxyphenylpropionic acid
- DB-021594
- STL565788
- +Expand
- MDL： MFCD00014026
- InChIKey： CJBDUOMQLFKVQC-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H10O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-4,10H,5-6H2,(H,11,12)
- SMILES： C1=CC=C(C(=C1)CCC(=O)O)O
- BRN： 1681601

Computed Properties

Exact Mass: 166.06300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 166.062994
Heavy Atom Count: 12
Complexity: 156
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 57.5

Experimental Properties

LogP: 1.40940
PSA: 57.53000
Boiling Point: 335.9 °C at 760 mmHg
Melting Point: 86-89 °C (lit.)
Flash Point: 171.2 °C
Color/Form: Light yellow to white crystals
Solubility: Not determined
Density: 1.26

3-(2-Hydroxyphenyl)propionic Acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：IRRITANT

3-(2-Hydroxyphenyl)propionic Acid Customs Data

HS CODE：2918290000
Customs Data：

China Customs Code:
2918290000

Overview:

2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

3-(2-Hydroxyphenyl)propionic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003IHI-1g	3-(2-Hydroxyphenyl)propanoic acid	495-78-3	95%	1g	$12.00	2024-05-01
A2B Chem LLC	AB63126-1g	3-(2-Hydroxyphenyl)propionic acid	495-78-3	95%	1g	$11.00	2024-04-19
Aaron	AR003IPU-1g	3-(2-Hydroxyphenyl)propanoic acid	495-78-3	95%	1g	$7.00
Ambeed	A240275-1g	3-(2-Hydroxyphenyl)propanoic acid	495-78-3	95%	1g	$15.0	2024-07-18
Apollo Scientific	OR21513-5g	3-(2-hydroxyphenyl)propanoic acid	495-78-3	95%	5g	£42.00	2023-09-02
Chemenu	CM276523-25g	3-(2-Hydroxyphenyl)propanoic acid	495-78-3	95%	25g	$58	2022-06-11
ChemScence	CS-W017874-25g	3-(2-Hydroxyphenyl)propanoic acid	495-78-3	99.91%	25g	$67.0	2022-04-27
Crysdot LLC	CD12068258-25g	3-(2-Hydroxyphenyl)propanoic acid	495-78-3	95+%	25g	$95
Enamine	EN300-16621-0.05g	3-(2-hydroxyphenyl)propanoic acid	495-78-3	95%	0.05g	$19.0	2023-07-08
eNovation Chemicals LLC	D916696-25g	3-(2-Hydroxyphenyl)propanoic Acid	495-78-3	97%	25g	$150	2022-10-15

3-(2-Hydroxyphenyl)propionic Acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:495-78-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:495-78-3)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:495-78-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

3-(2-Hydroxyphenyl)propionic Acid Related Literature

1. A comparison of neighbouring group participation by phenolic and alcoholic hydroxy-groups in ester hydrolysis

B. Capon,S. T. McDowell,W. V. Raftery J. Chem. Soc. D 1971 389
2. Selective ortho-alkylation of phenols with sulphoxides via[2,3]sigmatropic rearrangement: synthesis of coumarins

Kikumasa Sato,Seiichi Inoue,Kimio Ozawa,Tohru Kobayashi,Tomomi Ota,Michiko Tazaki J. Chem. Soc. Perkin Trans. 1 1987 1753
3. Cofactor promiscuity among F420-dependent reductases enables them to catalyse both oxidation and reduction of the same substrate

Gauri V. Lapalikar,Matthew C. Taylor,Andrew C. Warden,Hideki Onagi,James E. Hennessy,Roger J. Mulder,Colin Scott,Susan E. Brown,Robyn J. Russell,Chris J. Easton,John G. Oakeshott Catal. Sci. Technol. 2012 2 1560
4. Pericyclic domino reactions: concise approaches to natural carbocyclic frameworks

Jason Poulin,Christiane M. Grisé-Bard,Louis Barriault Chem. Soc. Rev. 2009 38 3092
5. Synthesis of a fully biobased cellulose-3-(2-hydroxyphenyl) propionate ester with antioxidant activity and UV-resistant properties by the DBU/CO2/DMSO solvent system

Yuanlong Guo,Long Li,Gu Guo,Min Pei,Lihua Zhang,Haibo Xie,Hui Sun,Qiang Zheng Green Chem. 2021 23 2352
6. Synthesis of a fully biobased cellulose-3-(2-hydroxyphenyl) propionate ester with antioxidant activity and UV-resistant properties by the DBU/CO2/DMSO solvent system

Yuanlong Guo,Long Li,Gu Guo,Min Pei,Lihua Zhang,Haibo Xie,Hui Sun,Qiang Zheng Green Chem. 2021 23 2352
7. Lignin-grafting alternative copolymer of 3,4-dihydrocoumarin and epoxides as an active and flexible ingredient in sunscreen

Pengcheng Liu,Yuanlong Guo,Gu Guo,Lei Dai,Gang Hu,Haibo Xie Green Chem. 2023 25 4469
8. Biologically potent organotin(iv) complexes of N-acetylated β-amino acids with spectroscopic, X-ray powder diffraction and molecular docking studies

Nagina Naveed Riaz,Muhammad Mahboob Ahmed,Muhammad Kashif,Muhammad Sajid,Muhammad Ali,Khalid Mahmood RSC Adv. 2023 13 10768
9. Hydroxy-group participation in ester hydrolysis

Brian Capon,Samuel T. McDowell,William V. Raftery J. Chem. Soc. Perkin Trans. 2 1973 1118
10. Cherry stem infusions: antioxidant potential and phenolic profile by UHPLC-ESI-QTOF-MS

Juliana Peixoto,Gerardo álvarez-Rivera,Rita C. Alves,Anabela S. G. Costa,Nelson Andrade,Andreia Moreira,Alejandro Cifuentes,Fátima Martel,M. Beatriz P. P. Oliveira,Elena Ibá?ez Food Funct. 2020 11 3471

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 495-78-3 (3-(2-Hydroxyphenyl)propionic Acid)

3-(2-Hydroxyphenyl)propionic Acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-(2-Hydroxyphenyl)propionic Acid Security Information

3-(2-Hydroxyphenyl)propionic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

3-(2-Hydroxyphenyl)propionic Acid Price

3-(2-Hydroxyphenyl)propionic Acid Suppliers

3-(2-Hydroxyphenyl)propionic Acid Related Literature

Related Categories

495-78-3 (3-(2-Hydroxyphenyl)propionic Acid) Related Products